[1R-(1alpha,4abeta,4balpha,10aalpha)]-1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(isopropyl)phenanthrene-1-carboxylic acid, copper salt

• CAS No.: 10248-55-2
• Molecular Formula: C40H58CuO4
• Molecular Weight: 666.4 g/mol
• IUPAC Name: copper;1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,6,10,10a-octahydrophenanthrene-1-carboxylate
• InChI: InChI=1S/2C20H30O2.Cu/c2*1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22;/h2*7,12-13,16-17H,5-6,8-11H2,1-4H3,(H,21,22);/q;;+2/p-2
• InChI Key: BCYMZMFCJMHEBD-UHFFFAOYSA-L
• SMILES: CC(C)C1=CC2=CCC3C(C2CC1)(CCCC3(C)C(=O)[O-])C
• Isomeric SMILES: CC(C)C1=CC2=CCC3[C@](CCCC3(C2CC1)C)(C)C(=O)O.[Cu]
• Canonical SMILES: CC(C)C1=CC2=CCC3C(C2CC1)(CCCC3(C)C(=O)[O-])C.CC(C)C1=CC2=CCC3C(C2CC1)(CCCC3(C)C(=O)[O-])C.[Cu+2]
• boiling_point: 482 °F at 9 mmHg (NTP, 1992)
• density: 1.07 g/cm³
• flash_point: 187 °C
• melting_point: 343 to 345 °F (NTP, 1992); 100-150 °C
• physical_description: Yellowish resinous powder. (NTP, 1992); Pellets or Large Crystals; NKRA; Dry Powder, Liquid, Other Solid; Other Solid; Liquid; Dry Powder; Pellets or Large Crystals, Liquid, Other Solid; Dry Powder, Liquid; Liquid, Other Solid; Light yellow to amber solid; [ICSC]; Yellow solid; [Hawley] Colorless crystalline solid; [MSDSonline]; PALE-YELLOW-TO-AMBER FRAGMENTS OR POWDER WITH CHARACTERISTIC ODOUR.
• Related CAS: 10248-55-2 (unspecified copper salt); 13463-98-4 (calcium salt); 14351-66-7 (hydrochloride salt); 23250-44-4 (potassium salt); 66104-40-3 (strontium salt); 66104-41-4 (barium salt); 67816-10-8 (Pd(+2) salt); 6798-76-1 (zinc salt)
• solubility: Solubility in water: none

Description

Abietic acid, also known as abietinic acid or sylvic acid, is a naturally occurring organic acid found predominantly in coniferous trees. It is a significant component of rosin, the solid portion of the oleoresin of these trees. Abietic acid is a colorless solid when pure but is often found as a glassy or partly crystalline yellowish solid in commercial samples. It is widely used in various industries, including paints, varnishes, soaps, and soldering flux .

Preparation Methods

Synthetic Routes and Reaction Conditions: Abietic acid is primarily extracted from tree rosin through isomerization. The process involves dissolving rosin in ethanol and hydrochloric acid, followed by refluxing and steam distillation to remove ethanol and acid. The residue is then dissolved in ether, extracted with water, and dried over anhydrous sodium sulfate. The final product is obtained through crystallization .

Industrial Production Methods: In industrial settings, abietic acid is produced by converting resin acids into ester gum through reactions with controlled amounts of glycerol or other polyhydric alcohols. This process enhances the stability and usability of the resin acids in various applications .

Types of Reactions:

Oxidation: Abietic acid undergoes thermal oxidation, resulting in a two-step oxidation process that produces various intermediates and final oxidation products.

Reduction: It can be reduced to form different derivatives, although specific reduction reactions are less commonly documented.

Substitution: Abietic acid reacts with bases, both organic and inorganic, producing salts and other derivatives.

Common Reagents and Conditions:

Oxidation: Typically involves exposure to oxygen or oxidizing agents under controlled conditions.

Reduction: Requires reducing agents, though specific conditions are less frequently detailed.

Substitution: Involves bases such as sodium hydroxide or other metallic bases.

Major Products Formed:

Oxidation: Produces various oxidized derivatives, including hydroperoxides and other oxygenated compounds.

Substitution: Forms salts and esters, such as abietates.

Scientific Research Applications

Abietic acid has a wide range of applications in scientific research:

Chemistry: Used as a starting material for synthesizing various derivatives and as a component in resin analysis.

Biology: Exhibits anti-inflammatory and wound-healing properties, making it useful in developing biocompatible microemulsions and emulgels for medical applications.

Medicine: Demonstrates potential as an anticancer agent through various molecular pathways, including NF-kB, PI3K/AKT, and apoptosis pathways.

Industry: Utilized in the production of paints, varnishes, and lacquers due to its drying properties.

Mechanism of Action

Abietic acid exerts its effects through multiple molecular pathways:

Anti-inflammatory: Inhibits the MAPK pathway, reducing neuroinflammation and blood-brain barrier disruption.

Anticancer: Induces apoptosis in cancer cells via the extrinsic apoptosis pathway, upregulating Fas, Fasl, and caspase-8.

Antioxidant: Exhibits high antioxidant activity, contributing to its wound-healing properties.

Comparison with Similar Compounds

Abietic acid belongs to the abietane diterpene group of organic compounds derived from four isoprene units. Similar compounds include:

• Neoabietic acid
• Palustric acid
• Levopimaric acid

These compounds share similar structural features and are also found in rosin. abietic acid is unique due to its predominant presence and extensive industrial applications .

Abietic acid stands out for its versatility and wide range of applications, from industrial uses to potential therapeutic benefits. Its unique chemical properties and reactivity make it a valuable compound in various fields of research and industry.